Cas no 887406-43-1 ((3-Hydroxymandelonitrile)acetate)
887406-43-1 structure
Product Name:(3-Hydroxymandelonitrile)acetate
CAS No:887406-43-1
MF:C10H9NO3
MW:191.183362722397
CID:827037
PubChem ID:4157531
Update Time:2025-07-12
(3-Hydroxymandelonitrile)acetate Chemical and Physical Properties
Names and Identifiers
-
- (3-HYDROXYM AND ELONITRILE)ACETATE
- A-(Acetyloxy)-3-hydroxybenzeneacetonitrile
- DTXSID90400055
- [cyano-(3-hydroxyphenyl)methyl] Acetate
- 887406-43-1
- (3-Hydroxymandelonitrile)acetate
- FT-0669724
- AKOS006277009
-
- Inchi: 1S/C10H9NO3/c1-7(12)14-10(6-11)8-3-2-4-9(13)5-8/h2-5,10,13H,1H3
- InChI Key: HRVSUXZPCHILOC-UHFFFAOYSA-N
- SMILES: O(C(C)=O)C(C#N)C1C=CC=C(C=1)O
Computed Properties
- Exact Mass: 191.05800
- Monoisotopic Mass: 191.058243149g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 255
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 70.3Ų
Experimental Properties
- Color/Form: No data avaiable
- Density: 1.3±0.1 g/cm3
- Boiling Point: 352.7±27.0 °C at 760 mmHg
- Flash Point: 167.1±23.7 °C
- PSA: 70.32000
- LogP: 1.51998
- Vapor Pressure: 0.0±0.8 mmHg at 25°C
(3-Hydroxymandelonitrile)acetate Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
(3-Hydroxymandelonitrile)acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H944380-500mg |
(3-Hydroxymandelonitrile)acetate |
887406-43-1 | 500mg |
$115.00 | 2023-05-18 | ||
| TRC | H944380-1g |
(3-Hydroxymandelonitrile)acetate |
887406-43-1 | 1g |
$ 130.00 | 2022-06-04 | ||
| TRC | H944380-2g |
(3-Hydroxymandelonitrile)acetate |
887406-43-1 | 2g |
$305.00 | 2023-05-18 | ||
| TRC | H944380-5g |
(3-Hydroxymandelonitrile)acetate |
887406-43-1 | 5g |
$701.00 | 2023-05-18 | ||
| TRC | H944380-10g |
(3-Hydroxymandelonitrile)acetate |
887406-43-1 | 10g |
$1275.00 | 2023-05-18 | ||
| TRC | H944380-1000mg |
(3-Hydroxymandelonitrile)acetate |
887406-43-1 | 1g |
$161.00 | 2023-05-18 |
(3-Hydroxymandelonitrile)acetate Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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